Cas no 18719-14-7 (Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester)

Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester Properties

Names and Identifiers

• Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester
• 2-(N,N-dimethylamino)ethyl thioacetate
• S-[2-(dimethylamino)ethyl] ethanethioate
• Ethanethioic acid, S-[2-(dimethylamino)ethyl] ester
• EINECS 242-524-4
• NS00048041
• S-(2-(Dimethylamino)ethyl)ethanethioate
• DTXSID5066401
• S-(2-(Dimethylamino)ethyl) ethanethioate
• Ethanethioic acid, S-(2-(dimethylamino)ethyl) ester
• 18719-14-7
• S-[2-(Dimethylamino)ethyl] ethanethioate #
• WWQBUCLKROAZHO-UHFFFAOYSA-N
• SCHEMBL8376223
• +Expand

• InChIKey： WWQBUCLKROAZHO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NOS/c1-6(8)9-5-4-7(2)3/h4-5H2,1-3H3
• SMILES： CN(CCSC(=O)C)C

Computed Properties

• Exact Mass: 147.07178521g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 147.07178521g/mol
• Heavy Atom Count: 9
• Complexity: 93.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 45.6Ų